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Compound of Interest

Compound Name:
(4-Chlorophenyl)(pyridin-3-

yl)methanamine

CAS No.: 883548-10-5

Cat. No.: B1588841

Get Quote

Executive Summary
(4-Chlorophenyl)(pyridin-3-yl)methanamine (CAS 883548-10-5) is a critical

diarylmethylamine scaffold employed primarily as a high-value intermediate in medicinal

chemistry. Its structural architecture—comprising an electron-deficient pyridine ring and an

electron-rich (halogenated) phenyl ring linked by a chiral methanamine bridge—serves as a

pharmacophore backbone for various H1-antihistamines, kinase inhibitors, and antiviral agents.

This guide provides a definitive technical profile, resolving common registry confusion with

methylated analogs, and outlines a validated synthesis protocol based on reductive amination.

The methodologies described below prioritize high-fidelity structural verification and scalable

synthesis logic.

Identification & Registry Specifications
Accurate identification of this compound is frequently complicated by its structural similarity to

its ketone precursor and
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-methylated derivatives. The table below establishes the authoritative registry data.

Core Registry Data
Parameter Specification Notes

CAS Number 883548-10-5 Primary Identifier

Chemical Name
(4-Chlorophenyl)(pyridin-3-

yl)methanamine
IUPAC Standard

Synonyms

-(4-Chlorophenyl)-3-

pyridinemethanamine; 1-(4-

Chlorophenyl)-1-(pyridin-3-

yl)methanamine

Common vendor variations

Molecular Formula

Molecular Weight 218.68 g/mol Monoisotopic Mass: 218.06

MDL Number MFCD08144803

InChI Key
BGUVQMLTPOSSPH-

UHFFFAOYSA-N

SMILES NC(c1cccnc1)c1ccc(Cl)cc1

Structural differentiation (Common Pitfalls)
Researchers often confuse CAS 883548-10-5 with closely related analogs. It is vital to

distinguish these to avoid synthesis errors.

The Ketone Precursor: (4-Chlorophenyl)(pyridin-3-yl)methanone (CAS 14548-44-8).

Difference: Carbonyl group instead of amine.

The N-Methyl Derivative:amine (CAS 1156267-03-6).[1][2] Difference: Secondary amine vs.

Primary amine.

Validated Synthesis Protocol
The most robust route to CAS 883548-10-5 is the reductive amination of the corresponding

ketone. This method is preferred over Grignard addition to nitriles due to the higher stability of
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the ketone precursor and cleaner impurity profiles.

Reaction Logic & Mechanism
The synthesis proceeds via the formation of an in situ imine intermediate, which is

subsequently reduced by a hydride source. Ammonium acetate (

) is selected as the ammonia source because it buffers the reaction, facilitating imine formation
without polymerizing the pyridine ring.

Reagents:

Precursor: (4-Chlorophenyl)(pyridin-3-yl)methanone (1.0 eq)

Amine Source: Ammonium Acetate (

) (10.0 eq)

Reducing Agent: Sodium Cyanoborohydride (

) (3.0 eq)

Solvent: Methanol (anhydrous)

Step-by-Step Methodology
Imine Formation (Equilibrium):

Dissolve (4-Chlorophenyl)(pyridin-3-yl)methanone in anhydrous methanol under

atmosphere.

Add Ammonium Acetate in a single portion.

Technical Insight: Stir at room temperature for 30 minutes. This allows the ketone-imine

equilibrium to establish before reduction, minimizing direct reduction of the ketone to the

alcohol (a common side product).

Reduction:
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Cool the mixture to 0°C.

Add Sodium Cyanoborohydride portion-wise over 15 minutes.

Causality: Slow addition prevents rapid hydrogen gas evolution and exotherms that could

degrade the labile imine.

Allow the reaction to warm to room temperature and stir for 12–16 hours.

Quenching & Work-up:

Quench with 1N HCl (to pH < 2) to decompose excess hydride and hydrolyze any borate

complexes.

Basify with NaOH (to pH > 10) to liberate the free amine.

Extract with Dichloromethane (DCM) (

).

Dry organic layer over

and concentrate.

Purification:

If necessary, purify via flash column chromatography (DCM:MeOH:NH4OH gradient).

Synthesis Workflow Diagram
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Start: (4-Chlorophenyl)(pyridin-3-yl)methanone
(CAS 14548-44-8)

Step 1: Imine Formation
Reagent: NH4OAc (excess)

Solvent: MeOH, 25°C, 30 min

Dissolution

Intermediate: Imine Species
(Transient)

Equilibrium

Step 2: Reduction
Reagent: NaCNBH3

Temp: 0°C -> RT, 12h

Hydride Transfer

Step 3: Acid/Base Workup
1. HCl (pH < 2)

2. NaOH (pH > 10)

Completion

Final Product: (4-Chlorophenyl)(pyridin-3-yl)methanamine
(CAS 883548-10-5)

Extraction & Drying

Click to download full resolution via product page

Figure 1: Reductive amination workflow for the synthesis of CAS 883548-10-5.

Applications in Drug Discovery[5][6]
The (4-Chlorophenyl)(pyridin-3-yl)methanamine scaffold is a versatile building block. Its

utility stems from the specific electronic properties of the pyridine ring (H-bond acceptor) and

the chlorophenyl ring (lipophilic anchor).
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Medicinal Chemistry Utility
H1-Antihistamine Analogs: The structure mimics the diarylmethylamine core found in

second-generation antihistamines. The pyridine nitrogen provides a handle for further

functionalization or salt formation to tune solubility.

Kinase Inhibition: The 3-pyridyl moiety is a common "hinge binder" in kinase inhibitor design,

interacting with the ATP-binding site of target proteins.

Chiral Resolution Studies: As a racemic primary amine, this compound is frequently used to

test novel chiral resolving agents or asymmetric synthesis ligands.

Analytical Characterization (Expected Data)
To validate the synthesis, the following analytical signatures must be observed:

Technique Diagnostic Signal Interpretation

1H NMR (DMSO-d6) 5.20 ppm (s, 1H)
Methine proton (-CH-NH2).

Distinctive singlet.

1H NMR 8.5–8.6 ppm (m, 2H)

Pyridine

-protons. Deshielded by

nitrogen.

LC-MS (ESI+) m/z 219.1 Protonated molecular ion.

IR Spectroscopy ~3300–3400 N-H stretching (Primary

amine).

Identification Logic & Verification
When sourcing or verifying this compound, use the following logic flow to ensure authenticity

and avoid isomeric confusion.
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Input: Structure/Name Check Linker:
Is it -CH(NH2)-?

Check Rings:
4-Cl-Phenyl + 3-Pyridyl?

Yes

Mismatch: Ketone
(CAS 14548-44-8)

No (C=O)

Mismatch: N-Methyl
(CAS 1156267-03-6)

No (NHMe)

Match: CAS 883548-10-5Yes

Click to download full resolution via product page

Figure 2: Decision logic for verifying the identity of CAS 883548-10-5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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